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Abstract

Linariifolioside is a flavonoid glycoside first isolated from Veronica linariifolia Pall. ex Link.
This document provides a comprehensive overview of the available scientific information
regarding its structural elucidation and characterization. While the definitive structure has been
reported, this guide also highlights the current limitations in publicly available data, particularly
the absence of detailed quantitative spectral information. This paper aims to serve as a
foundational resource for researchers interested in Linariifolioside, providing a summary of its
known properties and a framework for its further investigation.

Introduction

Linariifolioside is a naturally occurring flavonoid glycoside identified as luteolin-7-O-6"'-O-
acetyl-beta-D-glucosyl-(1->2)-beta-D-glucoside[1]. Flavonoid glycosides are a broad class of
plant secondary metabolites known for their diverse biological activities, including antioxidant,
anti-inflammatory, and anti-cancer properties. The structural characterization of these
compounds is a critical step in understanding their therapeutic potential and mechanism of
action. This guide focuses on the technical aspects of Linariifolioside's structural
determination.

Chemical Structure and Properties
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The chemical structure of Linariifolioside has been identified as luteolin-7-O-6"'-O-acetyl-
beta-D-glucosyl-(1->2)-beta-D-glucoside[1].

Aglycone: Luteolin

Glycosidic Moiety: A diglucoside with a (1->2) linkage.

Acyl Group: An acetyl group at the 6"-position of the terminal glucose.

Molecular Formula: C29H32017[1]

Table 1: Physicochemical Properties of Linariifolioside

Property Value Reference
Molecular Formula C29H32017 [1]
Melting Point 232-234 °C (dec.) [1]

Structural Elucidation Methodology

The structure of Linariifolioside was determined using a combination of spectroscopic and
chemical methods. The general workflow for the structural elucidation of a flavonoid glycoside
like Linariifolioside is depicted below.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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